Cas no 1251362-57-8 (3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione)

3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1λ⁶-thiolane-1,1-dione is a heterocyclic sulfone derivative featuring a pyrazole-thiolane scaffold. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for designing biologically active molecules. The presence of both amino and sulfone functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its rigid structure and electron-rich pyrazole moiety contribute to its utility in coordination chemistry and drug discovery. The compound's stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block for developing novel therapeutics or functional materials. Further research continues to explore its pharmacological and chemical properties.

3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione structure

1251362-57-8 structure

Product Name:3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione

CAS No:1251362-57-8

MF:C₈H₁₃N₃O₂S

MW:215.272720098495

CID:5700491

PubChem ID:60866325

Update Time:2025-05-27

3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

- 1251362-57-8
- EN300-1112530
- 3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
- CS-0352188
- 3-(4-Amino-5-methyl-1h-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
- 1H-Pyrazol-4-amine, 5-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
- Inchi： 1S/C8H13N3O2S/c1-6-8(9)4-10-11(6)7-2-3-14(12,13)5-7/h4,7H,2-3,5,9H2,1H3
- InChI Key： ZEHNNHRCGCKXID-UHFFFAOYSA-N
- SMILES： S1(CCC(C1)N1C(C)=C(C=N1)N)(=O)=O

Computed Properties

Exact Mass: 215.07284784g/mol
Monoisotopic Mass: 215.07284784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 86.4Å²

Experimental Properties

Density: 1.58±0.1 g/cm3(Predicted)
Boiling Point: 510.2±50.0 °C(Predicted)
pka: 3.69±0.19(Predicted)

3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Pricemore >>

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Enamine	EN300-1112530-0.05g	3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione	1251362-57-8	95%	0.05g	$768.0	2023-10-27
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Enamine	EN300-1112530-1.0g	3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione	1251362-57-8		1g	$1057.0	2023-06-09
Enamine	EN300-1112530-2.5g	3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione	1251362-57-8	95%	2.5g	$1791.0	2023-10-27
Enamine	EN300-1112530-5.0g	3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione	1251362-57-8		5g	$3065.0	2023-06-09
Enamine	EN300-1112530-10.0g	3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione	1251362-57-8		10g	$4545.0	2023-06-09
Enamine	EN300-1112530-1g	3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione	1251362-57-8	95%	1g	$914.0	2023-10-27
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